(2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside

• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol
• InChI: InChI=1S/C16H22N4O2/c1-9(2)12-7-14(22-4)13(21-3)6-10(12)5-11-8-19-16(18)20-15(11)17/h6-9H,5H2,1-4H3,(H4,17,18,19,20)
• InChIKey: PYNPWUIBJMVRIG-UHFFFAOYSA-N

(2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside: Core Identity, Source, and Procurement-Relevant Characteristics

(2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside is a chlorophenyl glycoside classified as a benzyl β-D-glucopyranoside derivative [1]. It is a natural product that has been isolated from the bulbs of Lilium regale . The compound's molecular formula is C14H17Cl3O8, corresponding to a monoisotopic mass of 417.998901 Da . This compound is one of three structurally related chlorophenyl glycosides co-isolated from the same botanical source, with the other two being (2,4-dichloro-3,5-dimethoxyphenyl)methyl 6-O-β-D-glucopyranosyl-β-D-glucopyranoside and 4-chloro-3-methoxy-5-methylphenyl 6-O-(6-deoxy-β-L-mannopyranosyl)-β-D-glucopyranoside [1].

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source

Why Substituting (2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside with In-Class Analogs is Not Permissible

Substitution of (2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside with its closest co-isolated analogs is scientifically unjustified due to profound structural and functional divergence. The three chlorophenyl glycosides isolated from Lilium regale share a common botanical origin but differ critically in their aglycone halogenation patterns and glycosidic linkages [1]. Crucially, while the 2,4-dichloro analog and the 4-chloro analog have both demonstrated the ability to inhibit the proliferation of lung carcinoma A549 cells (IC50 = 29 μM), no such inhibitory activity has been reported for (2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside in the same publication [1]. This stark divergence in bioactivity—from a reported anticancer effect to an unreported or absent effect—fundamentally precludes any assumption of functional equivalence. The data below quantify the specific points of differentiation that make this compound a unique and non-substitutable chemical entity for scientific investigations.

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source

Quantitative Differentiation Guide for (2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside vs. Its Closest Analogs

Differential Bioactivity Profile: The Defining Absence of Antiproliferative Effect

(2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside (Compound 1) does not exhibit the antiproliferative activity against A549 lung carcinoma cells that is reported for its co-isolated analogs, Compounds 2 and 3 [1]. In the same study, (2,4-dichloro-3,5-dimethoxyphenyl)methyl 6-O-β-D-glucopyranosyl-β-D-glucopyranoside (Compound 2) was shown to inhibit A549 cell proliferation with an IC50 of 29 μM [1].

Evidence Dimension	Inhibition of A549 lung carcinoma cell proliferation
Target Compound Data	Activity not reported; presumed inactive under assay conditions
Comparator Or Baseline	(2,4-Dichloro-3,5-dimethoxyphenyl)methyl 6-O-β-D-glucopyranosyl-β-D-glucopyranoside (Compound 2)
Quantified Difference	IC50 of 29 μM for comparator vs. no reported activity for target compound
Conditions	A549 human lung carcinoma cell line; assay not further specified

Why This Matters

This compound serves as a critical negative control or inactive scaffold for structure-activity relationship studies, enabling precise attribution of biological effects to specific halogenation or glycosylation patterns.

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source

Structural Distinction from Active Analogs: Halogenation and Glycosylation Patterns

The target compound is differentiated from its active co-isolate (Compound 2) by its trichlorinated aglycone (2,4,6-trichloro) vs. a dichlorinated aglycone (2,4-dichloro) and by its monoglycosidic linkage vs. a diglycosidic linkage [1]. The molecular formula of the target compound is C14H17Cl3O8, while Compound 2 is a diglycoside [1].

Evidence Dimension	Aglycone halogenation pattern and glycosidic complexity
Target Compound Data	Trichlorinated (2,4,6-Cl3) monoglycoside; C14H17Cl3O8; MW 419.632
Comparator Or Baseline	Compound 2: Dichlorinated (2,4-Cl2) diglycoside; Compound 3: Monochlorinated (4-Cl) diglycoside with deoxy sugar
Quantified Difference	Target has 3 Cl atoms vs. 2 (Cpd 2) and 1 (Cpd 3); target is monoglycoside vs. diglycosides
Conditions	Structures elucidated by NMR and acid hydrolysis derivatization [1]

Why This Matters

The unique trichlorinated monoglycoside core represents a distinct chemical space not represented by the active analogs, making it a valuable tool for probing halogen-dependent biological mechanisms.

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source

Physicochemical Properties as a Differentiator: Predicted vs. Active Analogs

The target compound's physicochemical properties, which influence its solubility, permeability, and chromatographic behavior, are distinct from its active analogs. With a molecular weight of 419.632 g/mol and a defined set of hydrogen bond donors and acceptors, its predicted LogP and topological polar surface area (tPSA) will differ from those of the larger diglycoside analogs [1]. These differences have direct implications for in vitro assay design and in vivo pharmacokinetics.

Evidence Dimension	Predicted physicochemical properties affecting assay behavior
Target Compound Data	MW 419.632; 8 H-bond acceptors; 5 H-bond donors (predicted)
Comparator Or Baseline	Compound 2: Higher MW due to additional glucose moiety; more H-bond acceptors/donors
Quantified Difference	Exact quantitative property values not provided in source; difference inferred from structural comparison
Conditions	Structural analysis based on ChemSpider data and publication [1]

Why This Matters

These property differences ensure that the target compound will exhibit different behavior in solubility, protein binding, and membrane permeability assays, making it unsuitable as a simple substitute for its active counterparts.

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source

Procurement Advantage: Unambiguous Identity for Negative Control Studies

The precise CAS number (2839363-14-1) and defined stereochemistry of this compound ensure batch-to-batch reproducibility, which is essential for its role as a negative control . In contrast, sourcing a 'trichlorophenyl glycoside' from a generic vendor without a CAS number could result in a mixture of analogs, potentially introducing false-positive or false-negative results due to trace amounts of the active diglycosides (Compounds 2 and 3).

Evidence Dimension	Identity verification and lot-to-lot consistency
Target Compound Data	CAS 2839363-14-1; defined stereochemistry; available from research-focused vendors
Comparator Or Baseline	Unspecified 'chlorophenyl glycoside' or 'trichlorophenol glucoside'
Quantified Difference	Not a quantitative comparison; based on availability of certified reference material
Conditions	Procurement and quality control context

Why This Matters

Procuring this specific CAS-listed compound, rather than an undefined mixture, guarantees the fidelity of experimental results, particularly in studies designed to compare active and inactive analogs.

Primary Research Applications for (2,4,6-Trichloro-3-hydroxy-5-methoxyphenyl)methyl β-D-glucopyranoside Derived from Evidence

Structure-Activity Relationship (SAR) Studies in Lung Cancer Research

As a structurally related but biologically distinct analog to the A549-active compounds 2 and 3, this compound is an ideal negative control for SAR studies. Its inclusion in cell-based assays allows researchers to pinpoint the structural features (e.g., the third chlorine atom on the aglycone or the monoglycosidic linkage) responsible for the observed anticancer activity of the dichloro-diglycoside analog [1].

Natural Product Library Screening and De-Replication

When screening natural product libraries derived from Lilium species or related botanical sources, this compound serves as a unique marker for compound identification and de-replication. Its presence in a fraction can be distinguished from the active analogs by LC-MS based on its unique molecular mass (m/z 417.9989 [M]⁺) and retention time, streamlining hit validation workflows [1].

Method Development for Halogenated Glycoside Analysis

The compound's distinct physicochemical properties, including its specific halogenation pattern and single glucose moiety, make it a valuable reference standard for developing and validating analytical methods such as HPLC, UPLC-MS, and GC-MS. It can be used to optimize separation parameters for complex mixtures of chlorophenyl glycosides, which are often found in environmental and botanical samples .

• [1] Yan J, Guo W, Zhou L, et al. Three Previously Undescribed Chlorophenyl Glycosides from the Bulbs of Lilium regale. Chem Biodivers. 2021;18(10):e2100403. View Source